5,7-dimethyl-3,3-bis(2-methyl-1H-indol-3-yl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C28H25N3O
• Molecular Weight: 419.5 g/mol
• IUPAC Name: 5,7-dimethyl-3,3-bis(2-methyl-1H-indol-3-yl)-1H-indol-2-one
• InChI: InChI=1S/C28H25N3O/c1-15-13-16(2)26-21(14-15)28(27(32)31-26,24-17(3)29-22-11-7-5-9-19(22)24)25-18(4)30-23-12-8-6-10-20(23)25/h5-14,29-30H,1-4H3,(H,31,32)
• InChI Key: UPKRXAZACCHBOI-UHFFFAOYSA-N
• SMILES: CC1=CC(=C2C(=C1)C(C(=O)N2)(C3=C(NC4=CC=CC=C43)C)C5=C(NC6=CC=CC=C65)C)C

Description

5,7-dimethyl-3,3-bis(2-methyl-1H-indol-3-yl)-1,3-dihydro-2H-indol-2-one is a synthetic compound that belongs to the family of indole alkaloids. It has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 5,7-dimethyl-3,3-bis(2-methyl-1H-indol-3-yl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it is believed to exert its biological effects through various mechanisms, such as inhibition of cell proliferation, induction of apoptosis, and modulation of signaling pathways. It has also been shown to interact with various biomolecules, such as enzymes and receptors, which may contribute to its biological activity.
Biochemical and Physiological Effects:
5,7-dimethyl-3,3-bis(2-methyl-1H-indol-3-yl)-1,3-dihydro-2H-indol-2-one has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect against oxidative stress. It has also been investigated for its potential as a neuroprotective agent, as it has been shown to protect against neuronal damage in various models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5,7-dimethyl-3,3-bis(2-methyl-1H-indol-3-yl)-1,3-dihydro-2H-indol-2-one in lab experiments is its potential as a therapeutic agent for various diseases. It has also been shown to exhibit a range of biological activities, which makes it a versatile compound for studying various biological processes. However, one of the limitations of using this compound is its complex synthesis method, which may make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of 5,7-dimethyl-3,3-bis(2-methyl-1H-indol-3-yl)-1,3-dihydro-2H-indol-2-one. One potential direction is to investigate its potential as a therapeutic agent for various diseases, such as cancer and neurodegenerative disorders. Another direction is to study its mechanism of action in more detail, in order to better understand how it exerts its biological effects. Additionally, it may be useful to develop more efficient and scalable synthesis methods for this compound, in order to make it more readily available for scientific research.

Synthesis Methods

The synthesis of 5,7-dimethyl-3,3-bis(2-methyl-1H-indol-3-yl)-1,3-dihydro-2H-indol-2-one involves a multi-step process. The starting material is 2-methylindole, which is subjected to a series of reactions that involve the use of various reagents and catalysts. The final product is obtained after purification and characterization using techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

5,7-dimethyl-3,3-bis(2-methyl-1H-indol-3-yl)-1,3-dihydro-2H-indol-2-one has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. It has been shown to exhibit a range of biological activities, including antitumor, anti-inflammatory, and antioxidant properties. It has also been investigated for its potential as a therapeutic agent for various diseases, such as cancer and neurodegenerative disorders.